Cas no 1260374-05-7 ((4-(Methoxymethoxy)-2-methylphenyl)boronic acid)

(4-(Methoxymethoxy)-2-methylphenyl)boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in organic synthesis. The compound features a methoxymethoxy-protected hydroxyl group at the para position and a methyl substituent at the ortho position relative to the boronic acid functionality, enhancing its stability and reactivity. This structural modification improves solubility in common organic solvents and reduces protodeboronation, a common side reaction in boronic acid chemistry. Its electron-rich aromatic system facilitates efficient transmetalation in palladium-catalyzed coupling reactions, making it valuable for constructing complex biaryl structures in pharmaceuticals, agrochemicals, and materials science. The protecting group can be selectively removed under mild acidic conditions, offering additional synthetic flexibility.

(4-(Methoxymethoxy)-2-methylphenyl)boronic acid structure

1260374-05-7 structure

Product Name:(4-(Methoxymethoxy)-2-methylphenyl)boronic acid

CAS No:1260374-05-7

MF:C₉H₁₃BO₄

MW:196.008123159409

MDL:MFCD11111901

CID:1026321

Update Time:2025-07-02

(4-(Methoxymethoxy)-2-methylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

- (4-(Methoxymethoxy)-2-methylphenyl)boronic acid
- [4-(Methoxymethoxy)-2-methylphenyl]boronic acid
- MDL： MFCD11111901
- Inchi： 1S/C9H13BO4/c1-7-5-8(14-6-13-2)3-4-9(7)10(11)12/h3-5,11-12H,6H2,1-2H3
- InChI Key： CLCGIQQHHJUZFU-UHFFFAOYSA-N
- SMILES： O(COC)C1C=CC(B(O)O)=C(C)C=1

Computed Properties

Exact Mass: 196.09100
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4

Experimental Properties

PSA: 58.92000
LogP: -0.34250

(4-(Methoxymethoxy)-2-methylphenyl)boronic acid Pricemore >>

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